molecular formula C13H14N2 B8788547 5-(tert-Butyl)-1H-indole-3-carbonitrile

5-(tert-Butyl)-1H-indole-3-carbonitrile

Cat. No.: B8788547
M. Wt: 198.26 g/mol
InChI Key: QGEFHZMSSCENSH-UHFFFAOYSA-N
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Description

5-(tert-Butyl)-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14N2

Molecular Weight

198.26 g/mol

IUPAC Name

5-tert-butyl-1H-indole-3-carbonitrile

InChI

InChI=1S/C13H14N2/c1-13(2,3)10-4-5-12-11(6-10)9(7-14)8-15-12/h4-6,8,15H,1-3H3

InChI Key

QGEFHZMSSCENSH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC2=C(C=C1)NC=C2C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorosulfonyl isocyanate (1 ml) was added dropwise to a suspension of 5-tert-butylindole (2.1 g) in acetonitrile (15 ml) over 10 minutes under ice-cooling. After being stirred for 1 hour at same temperature, a solution of N,N-dimethylformamide (1 ml) in acetonitrile (20 ml) was added to the mixture and then the mixture was stirred at 50° C. for 1 hour. The reaction mixture was poured into ice-water and extracted with ethyl acetate. The extract was washed with brine, dried over magnesium sulfate and evaporated under reduced pressure. The resulting residue was subjected to column chromatography on silica gel and eluted with a mixture of ethyl acetate and n-hexane. The fractions containing the objective compound were combined and concentrated under reduced pressure to give 5-tert-butyl-3-cyanoindole (1.20 g).
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1 mL
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2.1 g
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15 mL
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1 mL
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20 mL
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ice water
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